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Compound of Interest

Compound Name: 4-(Bromomethyl)phenyl acetate

Cat. No.: B1278776

Proper chemical waste management is a critical component of laboratory safety and
environmental stewardship. For researchers, scientists, and drug development professionals,
understanding the specific disposal protocols for hazardous substances like 4-
(Bromomethyl)phenyl acetate is essential for ensuring a safe work environment and
maintaining regulatory compliance. This guide provides a comprehensive, step-by-step
procedure for the safe and proper disposal of 4-(Bromomethyl)phenyl acetate and associated
contaminated materials.

Immediate Safety and Handling Precautions

Before handling 4-(Bromomethyl)phenyl acetate, it is crucial to be aware of its hazards and
the necessary safety measures. This substance is classified as a corrosive solid that causes
severe skin burns and eye damage, is harmful if swallowed, and may cause respiratory
irritation.[1][2]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles and a face shield, and a lab coat.[1][2][3]

o Ventilation: Handle the chemical exclusively in a certified chemical fume hood to minimize
inhalation exposure.[1][4]

» Handling: Avoid all personal contact. Do not eat, drink, or smoke in the handling area.[1]
Ensure containers are kept tightly closed when not in use and store them in a designated
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cool, dry, and well-ventilated location, away from incompatible materials like strong oxidizing
agents.[1][5][6]

Chemical and Hazard Profile

Properly identifying and classifying chemical waste is the first step in the disposal process. The
information below is essential for completing hazardous waste manifests and ensuring proper

segregation.

Property Data Reference
4-(Bromomethyl)phenyl

Chemical Name ( Ypheny [1]
acetate

CAS Number 52727-95-4 [1]

Molecular Formula CoH9BrO:

Physical Form Solid

Hazard Statements H290, H302, H314, H335 [1][2]

) GHSO05 (Corrosion), GHS07
GHS Hazard Pictograms ) [2]
(Exclamation Mark)

Signal Word Danger [1]

o CORROSIVE SOLID, ACIDIC,
Proper Shipping Name [1]
ORGANIC, N.O.S.

Hazardous Waste:
Waste Classification Halogenated Organic [51[7]

Compound

Disposal Protocol for 4-(Bromomethyl)phenyl
acetate

The following procedure outlines the required steps for the safe disposal of 4-
(Bromomethyl)phenyl acetate waste and any materials contaminated with it. This protocol is
designed to comply with standard laboratory safety practices and environmental regulations.
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Objective: To safely collect, segregate, and dispose of 4-(Bromomethyl)phenyl acetate
waste.

Materials:

Designated hazardous waste container (compatible material, e.g., glass or polyethylene, with
a secure lid)

"Hazardous Waste" label

Personal Protective Equipment (PPE) as specified above

Spill kit with absorbent, inert material (e.g., sand, vermiculite)
Procedure:
e Waste Segregation:

o As a brominated organic compound, 4-(Bromomethyl)phenyl acetate waste must be
segregated as Halogenated Organic Waste.[5][7]

o Do not mix this waste with non-halogenated organic solvents, aqueous waste, or other
incompatible waste streams.[3][7]

o Container Preparation and Labeling:

o Obtain a designated hazardous waste container from your institution's Environmental
Health and Safety (EHS) department.[3]

o Affix a "Hazardous Waste" label to the container before adding any waste.[4]

o Clearly write the full chemical name, "4-(Bromomethyl)phenyl acetate,” and list all
associated hazards (Corrosive, Harmful if Swallowed) on the label.[5]

¢ \Waste Transfer:

o Perform all waste transfers inside a chemical fume hood.[3]
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o Carefully place solid 4-(Bromomethyl)phenyl acetate waste into the prepared container.
If transferring a solution, pour carefully to avoid splashing.[3]

o Collect all contaminated materials, such as gloves, weigh boats, and absorbent pads, in a
separate, clearly labeled solid hazardous waste container.[5]

o Container Sealing and Storage:
o Securely close the waste container lid.[3]

o Store the sealed container in a designated satellite accumulation area that is cool, dry, and
well-ventilated.[1]

o Ensure the storage location is away from incompatible materials.[4]
» Final Disposal:

o Once the container is full or is no longer needed, arrange for pickup by your institution's
EHS or a licensed hazardous waste contractor.

o The standard and recommended disposal method for this type of waste is high-
temperature incineration at an authorized facility equipped with afterburners and flue gas
scrubbers.[2][8][9]

o Never dispose of 4-(Bromomethyl)phenyl acetate down the drain or in regular trash.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4-(Bromomethyl)phenyl acetate.
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Preparation & Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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